Cas no 62939-72-4 (Cyclobutanone, 3-ethyl-2,2,3-trimethyl-)

Cyclobutanone, 3-ethyl-2,2,3-trimethyl- structure
62939-72-4 structure
Product Name:Cyclobutanone, 3-ethyl-2,2,3-trimethyl-
CAS No:62939-72-4
MF:C9H16O
MW:140.222743034363
CID:428504
PubChem ID:71381750
Update Time:2025-04-19

Cyclobutanone, 3-ethyl-2,2,3-trimethyl- Chemical and Physical Properties

Names and Identifiers

    • Cyclobutanone, 3-ethyl-2,2,3-trimethyl-
    • 3-ethyl-2,2,3-trimethylcyclobutan-1-one
    • 62939-72-4
    • DTXSID90804175
    • Inchi: 1S/C9H16O/c1-5-9(4)6-7(10)8(9,2)3/h5-6H2,1-4H3
    • InChI Key: XOIIEXSXZMBGAN-UHFFFAOYSA-N
    • SMILES: O=C1CC(C)(CC)C1(C)C

Computed Properties

  • Exact Mass: 140.12018
  • Monoisotopic Mass: 140.120115130g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 170
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • PSA: 17.07

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